Cas no 62596-18-3 (2H-Azepin-2-one, hexahydro-7-(phenylmethyl)-)

• Product Name: 2H-Azepin-2-one, hexahydro-7-(phenylmethyl)-
• CAS No: 62596-18-3
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 1638769
• Update Time: 2024-09-11

2H-Azepin-2-one, hexahydro-7-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, hexahydro-7-(phenylmethyl)-

• Inchi： 1S/C13H17NO/c15-13-9-5-4-8-12(14-13)10-11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10H2,(H,14,15)
• InChI Key： VBSZYDCDWZMYPD-UHFFFAOYSA-N
• SMILES： N1C(CC2=CC=CC=C2)CCCCC1=O

Computed Properties

• Exact Mass: 203.13111

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Melting Point: 157-160 °C
• Boiling Point: 387.5±11.0 °C(Predicted)
• PSA: 29.1
• pka: 16.61±0.40(Predicted)